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Compound of Interest

Compound Name: Aluminum nitrate nonahydrate

Cat. No.: B147935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of

aluminum nitrate nonahydrate, Al(NO₃)₃·9H₂O. The information is curated for professionals

in research, scientific, and drug development fields, with a focus on quantitative data, detailed

experimental methodologies, and visual representations of key chemical processes.

Core Chemical and Physical Properties
Aluminum nitrate nonahydrate is a white, crystalline solid that is highly soluble in water. It is

a salt of aluminum and nitric acid and is known for its strong oxidizing properties.[1][2] The

nonahydrate form is the most common and stable crystalline hydrate of aluminum nitrate.[1][3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of aluminum nitrate
nonahydrate, compiled from various scientific and technical sources.
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Property Value Units Conditions Citations

Molecular

Formula
Al(NO₃)₃·9H₂O - - [4][5]

Molar Mass 375.13 g/mol - [1][4][6]

Appearance
White, crystalline

solid
- - [1][3][7]

Density 1.72 g/cm³ at 20 °C [1][8][9]

Melting Point 73 - 73.9 °C - [1][7][10][11]

Boiling Point
150

(decomposes)
°C - [1]

Solubility in

Water
67.3 g/100 mL - [1]

73.9 g/100 mL at 20 °C [1][7]

160 g/100 mL at 100 °C [1]

Solubility in

Methanol
14.45 g/100 mL - [1]

Solubility in

Ethanol
8.63 g/100 mL - [1]

pH of Aqueous

Solution
2.0 - 4.0 -

50 g/L in H₂O at

20 °C
[5][9][12]

Experimental Protocols
This section details the methodologies for determining key chemical properties of aluminum
nitrate nonahydrate.

Melting Point Determination (Capillary Method)
This protocol is based on the standard capillary method for determining the melting point of

crystalline solids.[11][13]
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Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (thin-walled, sealed at one end)

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of aluminum nitrate nonahydrate is finely ground

using a mortar and pestle. The open end of a capillary tube is tapped into the powdered

sample to a height of 2-3 mm. The tube is then inverted and tapped gently to pack the

sample into the sealed end.

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.

Approximate Melting Point Determination: The sample is heated at a rapid rate to obtain an

approximate melting point range.

Accurate Melting Point Determination: The apparatus is allowed to cool. A fresh sample is

prepared and heated at a slower rate (approximately 1-2 °C per minute) as the temperature

approaches the approximate melting point.

Data Recording: The temperature at which the first droplet of liquid appears and the

temperature at which the entire sample becomes a clear liquid are recorded as the melting

point range.

Determination of Water Solubility (Flask Method - OECD
105)
This protocol is adapted from the OECD Guideline 105 for testing chemicals, specifically the

flask method for substances with solubility above 10⁻² g/L.[2][6][9][12][14]
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Apparatus:

Constant temperature water bath or shaker

Erlenmeyer flasks with stoppers

Analytical balance

Filtration or centrifugation equipment

Appropriate analytical instrument for determining aluminum or nitrate concentration (e.g.,

ICP-AES, Ion Chromatography)

Procedure:

Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and

the time required to reach equilibrium.

Sample Preparation: An excess amount of aluminum nitrate nonahydrate, as determined

by the preliminary test, is added to a known volume of deionized water in an Erlenmeyer

flask.

Equilibration: The flask is placed in a constant temperature bath (e.g., 20 °C) and agitated for

a sufficient time to reach equilibrium (typically 24-48 hours).

Phase Separation: The saturated solution is separated from the undissolved solid by filtration

or centrifugation.

Analysis: The concentration of aluminum nitrate in the clear aqueous phase is determined

using a suitable analytical method.

Calculation: The solubility is expressed in g/100 mL of water.

pH of Aqueous Solution (ASTM E70)
This protocol follows the principles outlined in ASTM E70 for the determination of pH of

aqueous solutions with a glass electrode.[4][8][10][15]
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Apparatus:

pH meter with a glass electrode and a reference electrode (or a combination electrode)

Standard pH buffer solutions (e.g., pH 4, 7, and 10)

Beakers

Magnetic stirrer and stir bar

Thermometer

Procedure:

Calibration: The pH meter is calibrated using at least two standard buffer solutions that

bracket the expected pH of the sample.

Sample Preparation: A solution of aluminum nitrate nonahydrate of a specified

concentration (e.g., 5% w/v) is prepared by dissolving the salt in deionized water.

Measurement: The electrode is rinsed with deionized water and then with a portion of the

sample solution. The electrode is then immersed in the sample solution, and the solution is

gently stirred. The pH reading is recorded once it has stabilized. The temperature of the

solution is also recorded.

Chemical Reactions and Pathways
Thermal Decomposition
Aluminum nitrate nonahydrate undergoes thermal decomposition upon heating. The process

involves dehydration followed by the decomposition of the nitrate to form aluminum oxide and

various nitrogen oxides.[16] A study by the Bureau of Mines identified the primary gaseous

products as nitric acid (HNO₃), nitrogen dioxide (NO₂), nitric oxide (NO), and nitrous oxide

(N₂O).[17]
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Heating Process

Gaseous Products

Al(NO₃)₃·9H₂O (solid) Molten Al(NO₃)₃·9H₂O
~73 °C

Dehydration
> 100 °C

Decomposition

150-200 °C

H₂O

Al₂O₃ (solid)

HNO₃

NO₂

NO

N₂O

Click to download full resolution via product page

Thermal Decomposition Workflow of Aluminum Nitrate Nonahydrate.

Hydrolysis in Aqueous Solution
When dissolved in water, the aluminum ion (Al³⁺) from aluminum nitrate nonahydrate is

hydrated to form the hexaaquaaluminium ion, [Al(H₂O)₆]³⁺. This complex ion acts as a weak

acid, undergoing hydrolysis to release a proton (H⁺) and form acidic solutions.[18][19]
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[Al(H₂O)₆]³⁺

[Al(OH)(H₂O)₅]²⁺
+ H₂O

H₃O⁺

H₂O

- H₂O

Click to download full resolution via product page

Hydrolysis Pathway of Hexaaquaaluminium Ion.

Reaction with Sodium Hydroxide
Aluminum nitrate reacts with sodium hydroxide in a double displacement reaction to form a

white precipitate of aluminum hydroxide, Al(OH)₃, and aqueous sodium nitrate, NaNO₃.[3][7]

[16][20]

Reactants

Products

Al(NO₃)₃ (aq)

Al(OH)₃ (s)↓ NaNO₃ (aq)

NaOH (aq)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b147935#aluminum-nitrate-nonahydrate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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